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Compound of Interest

Compound Name: Coelichelin

Cat. No.: B1225944

For Researchers, Scientists, and Drug Development Professionals

Coelichelin, a tetrapeptide hydroxamate siderophore produced by Streptomyces coelicolor,
plays a crucial role in iron acquisition for this bacterium. Its unique structure and potent iron-
chelating properties make it a subject of significant interest in microbiology and for the
development of novel therapeutic agents. This technical guide provides a comprehensive
overview of the spectroscopic data and experimental protocols essential for the unambiguous
characterization of coelichelin, focusing on Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Spectroscopic Data for Ga(lll)-Coelichelin Complex

Due to the paramagnetic nature of the ferric iron (Fe3*) complex of coelichelin, which leads to
significant broadening of NMR signals, characterization is typically performed on its
diamagnetic gallium(lll) (Ga3*) complex. The following tables summarize the *H and 3C NMR
spectroscopic data for the Ga(lll)-coelichelin complex recorded in D20.

Table 1: *H and *3C NMR Spectroscopic Data for Ga(lll)-Coelichelin in D20.[1]
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Position oC (ppm) OH (ppm, mult., J in Hz)
1 153.22 8.18 (s)

2 54.49 4.45 (d, 8.9)

3 29.88 1.85 (m), 1.75 (m)
4 22.09 1.65 (m)

5 47.96 3.61( 7.1)

6 174.45

7 59.88 4.54 (d, 2.1)

8 67.20 4.25 (qd, 6.3, 2.1)
9 19.34 1.28 (d, 6.3)

10 171.55

11 52.88 4.70 (t, 6.4)

12 26.69 2.05 (m), 1.95 (m)
13 28.32 1.80 (m)

14 47.96 3.61(t, 7.1)

15 177.34

16 153.22 8.18 (s)

17 54.49 4.45 (d, 8.9)

18 29.88 1.85 (m), 1.75 (m)
19 22.09 1.65 (m)

20 47.96 3.61( 7.1)

21 174.45

Mass Spectrometry Data
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High-resolution mass spectrometry (HR-MS) is a powerful tool for confirming the elemental

composition and identifying coelichelin.

Table 2: High-Resolution Mass Spectrometry Data for Coelichelin.

lon Adduct Observed m/z Reference
Coelichelin [M+H]* 566.2867 [2]
Fe-Coelichelin

[M—2H+Fe]* 619.1946 2]

Complex

Experimental Protocols
Isolation and Purification of Coelichelin

A general workflow for the isolation of siderophores like coelichelin from bacterial cultures is

outlined below.
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Bacterial Culture

1. Streptomyces sp. Culture

Extrdction

2. Centrifugation to remove cells

:
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:
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\ 4
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\ 4

6. Rotary Evaporation

Purification h

7. Bioactivity-guided Fractionation

:

8. Reversed-Phase HPLC

- J
Characterizatic;;l
9. Mass Spectrometry (HR-MS, MS/MS) 10. NMR Spectroscopy (after GaCls addition)
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A generalized workflow for the isolation and characterization of coelichelin.
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o Culture Conditions:Streptomyces species are cultured in an iron-deficient medium to induce
siderophore production.[3]

o Extraction: The culture supernatant is separated from the cells by centrifugation and filtration.
The cell-free supernatant is then passed through an Amberlite XAD resin to adsorb the
siderophores.[4] The resin is washed, and the siderophores are eluted with methanol. The
methanolic extract is concentrated under reduced pressure.[4]

 Purification: The crude extract is subjected to bioactivity-guided fractionation, often involving
reversed-phase high-performance liquid chromatography (HPLC), to yield pure coelichelin.

[2]

NMR Spectroscopy

NMR analyses are performed on the gallium complex of purified coelichelin to obtain clean
spectroscopic data.[1]

o Sample Preparation: A solution of purified coelichelin is treated with an equimolar amount of
GaCls. The sample is then lyophilized and redissolved in deuterium oxide (D20) for NMR
analysis.

o Data Acquisition: *H and 3C NMR spectra, along with 2D correlation experiments such as
COSY, HSQC, and HMBC, are acquired on a high-field NMR spectrometer (e.g., 600 MHz or
higher).

Mass Spectrometry

High-resolution mass spectrometry is used to confirm the molecular formula and study the
fragmentation pattern of coelichelin.

o Sample Preparation: Purified coelichelin is dissolved in a suitable solvent, typically a
mixture of water and acetonitrile with a small amount of formic acid to promote ionization.

o Data Acquisition: High-resolution mass spectra are acquired using an electrospray ionization
(ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer in positive ion
mode.[2] Tandem mass spectrometry (MS/MS) is performed to obtain fragmentation data for
structural confirmation.[2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11209696/
https://www.mdpi.com/2076-2607/9/1/111
https://www.mdpi.com/2076-2607/9/1/111
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.researchgate.net/figure/Coelichelin-is-the-active-metabolite-that-promotes-phage-predation-a-Bioactivity-123_fig2_377966880
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10862869/
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.researchgate.net/figure/Coelichelin-is-the-active-metabolite-that-promotes-phage-predation-a-Bioactivity-123_fig2_377966880
https://www.researchgate.net/figure/Coelichelin-is-the-active-metabolite-that-promotes-phage-predation-a-Bioactivity-123_fig2_377966880
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biosynthetic Pathway of Coelichelin

The biosynthesis of coelichelin is directed by the cch gene cluster in Streptomyces coelicolor.
It is assembled by a non-ribosomal peptide synthetase (NRPS) system.

D-3-N-formyl-
N-hydroxyornithine

L-Ornithine CchA, CchB

oo Assembl NRPS-bound Release i n
L-3-N-hydroxyornithine w—y-> Tetrapeptide CchJ (Esterase) Coelichelin
D-allo-Threonine

Click to download full resolution via product page

The biosynthetic pathway of coelichelin in Streptomyces coelicolor.

The biosynthesis begins with the modification of L-ornithine by the enzymes CchA and CchB to
produce D-6-N-formyl-N-hydroxyornithine and L-8-N-hydroxyornithine.[5] These precursors,
along with D-allo-threonine, are assembled by the non-ribosomal peptide synthetase CchH.[5]
The final tetrapeptide is then released from the NRPS by the esterase CchJ to yield
coelichelin.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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